
Safeguarding Your Research: A Comprehensive
Guide to Handling Dimethyl Fumarate-2,3-D2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl fumarate-2,3-D2

Cat. No.: B108336 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for Dimethyl fumarate-2,3-D2, ensuring that your work is conducted with the

highest standards of laboratory safety.

Essential Personal Protective Equipment (PPE)
When handling Dimethyl fumarate-2,3-D2, a thorough approach to personal protection is

critical to prevent exposure and ensure a safe laboratory environment. The following table

summarizes the required PPE.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side-

shields or face shield

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][2][3]

Hand Protection Protective gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[1][2][3][4]

Skin and Body Protection
Impervious clothing /

Protective clothing

To prevent skin exposure.[2][3]

[4] Contaminated work clothing

should not be allowed out of

the workplace and should be

laundered separately before

reuse.[5][6]

Respiratory Protection
Suitable respirator or

particulate filter respirator

Use in a well-ventilated area.

[2][5] A particulate filter

respirator adapted to the

airborne concentration of the

substance is recommended.[7]

Chemical and Physical Properties
Understanding the properties of Dimethyl fumarate-2,3-D2 is fundamental to its safe handling.

Property Value

Molecular Formula C₆H₆D₂O₄

Molecular Weight 146.14 g/mol [8][9]

Form Solid[8]

Melting Point 102-106 °C[8][10]

Boiling Point 192-193 °C[8][10]
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Hazard Identification and Safety Precautions
Dimethyl fumarate-2,3-D2 is classified with several hazards that necessitate careful handling.

Hazard Class GHS Classification Precautionary Statements

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[4][6][8][9][11]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[6]

[8][9][11][12]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage.[8][9] / H319: Causes

serious eye irritation.[2][11][12]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[6][8][9][11][12]

Specific target organ toxicity Single exposure, Category 3
H335: May cause respiratory

irritation.[2][6][11][12]

Signal Word: Danger/Warning[2][8]

General Safety Precautions:

Avoid contact with skin and eyes.[1][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Use only outdoors or in a well-ventilated area.[2][5]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2][5]

Step-by-Step Handling and Disposal Protocol
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b108336?utm_src=pdf-body
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10771725&lang=EN
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/242926
https://www.sigmaaldrich.com/US/en/product/aldrich/729361
https://pubchem.ncbi.nlm.nih.gov/compound/12201064
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820583&DocumentType=MSD&Language=EN&Country=GB
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/242926
https://www.sigmaaldrich.com/US/en/product/aldrich/729361
https://pubchem.ncbi.nlm.nih.gov/compound/12201064
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820583&DocumentType=MSD&Language=EN&Country=GB
https://cdn.caymanchem.com/cdn/msds/14714m.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/729361
https://pubchem.ncbi.nlm.nih.gov/compound/12201064
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820583&DocumentType=MSD&Language=EN&Country=GB
https://cdn.caymanchem.com/cdn/msds/14714m.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/242926
https://www.sigmaaldrich.com/US/en/product/aldrich/729361
https://pubchem.ncbi.nlm.nih.gov/compound/12201064
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820583&DocumentType=MSD&Language=EN&Country=GB
https://cdn.caymanchem.com/cdn/msds/14714m.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/242926
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820583&DocumentType=MSD&Language=EN&Country=GB
https://cdn.caymanchem.com/cdn/msds/14714m.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/729361
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://www.chemicalbook.com/msds/dimethyl-fumarate.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-17363/Dimethyl-fumarate-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9602_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Engineering Controls
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[2][3]

PPE: Don all required personal protective equipment as detailed in the table above.

Handling the Compound
Weighing and Transfer: Handle the solid material carefully to avoid dust formation.[1] If

appropriate, moisten the substance first to prevent dusting.[7]

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Personal Hygiene: Wash hands before breaks and immediately after handling the

compound.[1]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5]

Conditions: Store in a cool place.[1] Recommended storage temperatures can be as low as

-20°C for long-term stability.[2][3]

Incompatibilities: Store away from strong oxidants.[7]

Accidental Release Measures
Small Spills:

Use dry clean-up procedures and avoid generating dust.[5]

Sweep or vacuum up the spilled material and place it in a suitable, labeled container for

disposal.[1][5]

Large Spills:
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Evacuate personnel from the area.[1]

Control personal contact by wearing appropriate protective clothing.[5]

Prevent the spillage from entering drains or water courses.[1][5]

Decontamination: Wash the spill area with soap and water.[7]

Disposal
Waste Container: Dispose of the compound and any contaminated materials in a suitable,

closed, and labeled container.[1]

Method: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] One

method is to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Regulations: All waste disposal must be in accordance with local, state, and federal

regulations.[1] Do not let the product enter drains.[1]

Visualizing the Workflow
To further clarify the handling process, the following diagram illustrates the key steps from

preparation to disposal.
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Caption: Workflow for Safe Handling of Dimethyl Fumarate-2,3-D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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